Cas no 1270378-29-4 (3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol)

3-Amino-3-[4-(pyrrolidin-1-yl)phenyl]propan-1-ol is a chiral amino alcohol derivative featuring a pyrrolidine-substituted phenyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its structural motif, combining an aromatic amine and a hydroxyl group, enables its use in asymmetric catalysis and as a building block for complex heterocycles. The pyrrolidine moiety enhances solubility and modulates electronic properties, making it valuable for medicinal chemistry applications. The compound’s well-defined stereochemistry also allows for precise control in stereoselective reactions. Suitable for further functionalization, it offers flexibility in designing target molecules with tailored pharmacological profiles.
3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol structure
1270378-29-4 structure
Product Name:3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol
CAS No:1270378-29-4
MF:C13H20N2O
MW:220.310703277588
CID:5797348
PubChem ID:82616433
Update Time:2025-06-09

3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol
    • 3-amino-3-[4-(pyrrolidin-1-yl)phenyl]propan-1-ol
    • EN300-1857982
    • 1270378-29-4
    • Inchi: 1S/C13H20N2O/c14-13(7-10-16)11-3-5-12(6-4-11)15-8-1-2-9-15/h3-6,13,16H,1-2,7-10,14H2
    • InChI Key: AWPBEZOTPHPNID-UHFFFAOYSA-N
    • SMILES: OCCC(C1C=CC(=CC=1)N1CCCC1)N

Computed Properties

  • Exact Mass: 220.157563266g/mol
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.5Ų

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3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol Related Literature

Additional information on 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol

Research Brief on 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol (CAS: 1270378-29-4): Recent Advances and Applications

3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol (CAS: 1270378-29-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for therapeutic applications. This research brief consolidates the latest findings related to this compound, highlighting its role in drug discovery and development.

The compound's structure features a pyrrolidine moiety linked to a phenylpropanolamine scaffold, which is known to interact with various biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol, employing advanced techniques such as asymmetric catalysis and green chemistry principles. These methods have improved the scalability and environmental sustainability of its production, making it more accessible for further research.

Pharmacological studies have revealed that 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol exhibits affinity for several neurotransmitter receptors, including adrenergic and dopaminergic receptors. This suggests potential applications in treating neurological disorders such as Parkinson's disease and depression. In vitro and in vivo experiments have demonstrated its neuroprotective effects and ability to modulate synaptic plasticity, further supporting its therapeutic potential.

Recent preclinical trials have evaluated the compound's pharmacokinetics and safety profile. Results indicate favorable bioavailability and minimal off-target effects, although further optimization is required to enhance its metabolic stability. Researchers are also investigating its potential as a lead compound for developing novel analogs with improved efficacy and reduced side effects.

In addition to its neurological applications, 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol has shown promise in oncology. Preliminary studies suggest that it may inhibit certain signaling pathways involved in cancer cell proliferation. Collaborative efforts between academic and industrial researchers are underway to explore its mechanisms of action and potential synergies with existing anticancer agents.

In conclusion, 3-amino-3-4-(pyrrolidin-1-yl)phenylpropan-1-ol (CAS: 1270378-29-4) represents a versatile compound with broad therapeutic potential. Ongoing research aims to elucidate its molecular targets, optimize its pharmacological properties, and advance its development into clinical trials. This brief underscores the importance of continued investment in the study of this compound to unlock its full biomedical potential.

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